Cas no 1020502-76-4 (5-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 1020502-76-4
• MF: C₁₅H₁₂N₄O₂S
• MW: 312.346381187439
• CID: 5381889
• Update Time: 2025-07-15

5-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(3-methyl-1-phenylpyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C15H12N4O2S/c1-9-10(7-12-13(20)16-15(22)17-14(12)21)8-19(18-9)11-5-3-2-4-6-11/h2-8H,1H3,(H2,16,17,20,21,22)
• InChI Key： LUBQQPPYRHDMLR-UHFFFAOYSA-N
• SMILES： S=C1N([H])C(/C(/C(N1[H])=O)=C(/[H])\C1=C([H])N(C2C([H])=C([H])C([H])=C([H])C=2[H])N=C1C([H])([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione

Introduction to 5-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 1020502-76-4, identified as 5-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione, represents a fascinating molecule with potential applications in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a complex structural framework that includes a pyrazole ring, a phenyl group, and a sulfanylidene moiety, all contributing to its unique chemical properties and biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of multifunctional scaffolds in drug design. The structural features of 5-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione make it an attractive candidate for further investigation. The presence of the pyrazole ring, known for its role in various bioactive molecules, combined with the sulfanylidene group, suggests possible interactions with biological targets such as enzymes and receptors. These interactions could be leveraged to develop novel therapeutic agents.

In particular, the 3-methyl-1-phenyl-1H-pyrazol moiety within the compound's structure is noteworthy. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a phenyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. These characteristics make 5-[(3-methyl-1-phenyl-1H-pyrazol-4-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione a promising candidate for further exploration in drug discovery.

Recent research has demonstrated that sulfanylidene-containing compounds exhibit interesting redox properties, which can be exploited in the development of prodrugs or bioactive molecules capable of undergoing post-biological transformation. The sulfanylidene group in this compound could serve as a site for such transformations, potentially leading to the generation of reactive species that interact with biological targets. This concept aligns with current trends in medicinal chemistry towards designing molecules that can modulate cellular processes through controlled release mechanisms.

The 1,3-diazinane core of the molecule adds another layer of complexity and functionality. Diazinane derivatives have been reported to possess various biological activities, including antiviral and anti-inflammatory effects. The combination of these structural elements in 5-[(3-methyl-1-phenyl-1H-pyrazol-4-ylmethylidene)-2-sulfanylidene]-1,3-diazinane}-4,6-dione suggests a rich chemical space for exploration.

From a synthetic chemistry perspective, the synthesis of this compound presents an intriguing challenge due to its complex architecture. However, recent advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in assembling the various fragments into the desired structure. These synthetic strategies not only enhance efficiency but also allow for structural diversification, enabling researchers to explore analogues with modified biological profiles.

The potential applications of 5-[(\text{(3-methyl-l}\text{-phenyl-l}\text{H}\text{-pyrazol-l}\\text{4}-yl)\\text{methylidene]}\\text{-}2\\text{-sulfanylidenel}\\text{1},\3\\text{-diazinanel}\\text{4},\6\\text{-dione}) extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying molecular interactions at the interface of chemistry and biology. For instance, computational studies using molecular modeling techniques can help predict how this compound might interact with biological targets such as enzymes or receptors. Such studies are crucial for understanding its potential therapeutic effects and for guiding future modifications.

In conclusion,5-[(\text{(3-methyl-l}\\text{-phenyl-l}\\text{H}\\text{-pyrazol-l}\\text{4}-yl)\\text{methylidene]}\\text{-}2\\text{-sulfanylidenel}\\text{1},\3\\text{-diazinanel}\\text{4},\6\\text{-dione} represents a structurally complex and biologically relevant molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups offers opportunities for designing novel therapeutic agents with tailored biological activities. As research continues to uncover new applications for sulfanylidene-containing compounds,5-[(\text{(3-methyl-l}\\text{-phenyl-l}\\text{H}&\ #x2019\ t\ #x2019\ pyrazol-l}\ #x2019\ t\ #x2019\ 4\ #x2019\ t\ #x2019\-yl)\ #x2019\ t\ #x2019\-methylidene]\ \ \ -}2\-\sulfanylidenel}\ \ \ -}l}\ \ -}l}\ \ -}l}\ \ -}l}\ \ -}l}\ \ -}l}\ \ -}l}\ \ -}l}\ \ -}